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Compound of Interest

Compound Name: Oleic acid arachidyl ester

Cat. No.: B12324076
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Executive Summary: The Criticality of Isomer-
Specific Identification

In the high-stakes arena of natural product authentication and cosmetic formulation, "total wax
content” is an insufficient metric. The specific profile of wax esters (WEs)—esters of long-chain
fatty acids and long-chain fatty alcohols—serves as a molecular fingerprint for origin and purity.

Arachidyl Oleate (C38:1) represents a critical biomarker.[2] It is an ester formed from Oleic Acid
(C18:1) and Arachidyl Alcohol (C20:0).[1][2] Its accurate identification is challenging because it
is isobaric (same mass, MW 562.[2]99) with Oleyl Arachidate (Arachidic Acid C20:0 + Oleyl
Alcohol C18:1).[1][2]

Differentiation is vital:
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o Adulteration Detection: Sunflower wax is rich in C40-C44 esters but contains specific C38
markers.[2] Adulterating premium beeswax (C40—C50 dominant) with cheaper plant waxes
requires isomer-level resolution to detect.[2]

o Formulation Stability: The position of the double bond (acid vs. alcohol moiety) influences the
crystalline lattice and oxidative stability of lipid nanoparticles (SLNs) used in drug delivery.[1]

This guide details the self-validating protocols for the extraction, separation, and mass-spectral
confirmation of Arachidyl Oleate.

Chemical Identity and Structural Logic[1]

To identify the molecule, one must first understand its fragmentation potential.

Property Specification
IUPAC Name 9-Octadecenoic acid (Z)-, eicosyl ester
Common Name Arachidyl Oleate
C
Molecular Formula H
O
Exact Mass 562.5689 Da

Acid: Oleic Acid (C18:1

Components 9) Alcohol: Arachidyl Alcohol (1-Eicosanol, C20:

[11(2][3][4]10)

Oleyl Arachidate (Acid: C20:0, Alcohol: C18:
[1]1)

Key Isomer (Interference)

Experimental Workflow: Isolation and Enrichment

Direct injection of crude lipid extracts often leads to source contamination and spectral
interferences from Triacylglycerols (TAGS).[2] A Solid-Phase Extraction (SPE) fractionation is
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mandatory.[2]

Protocol 1: Lipid Fractionation via Silica SPE

Objective: Isolate neutral wax esters from polar lipids and TAGs.

Sample Solubilization: Dissolve 50 mg of wax sample in 1 mL of Chloroform.

Column Conditioning: Use a 500 mg Silica Gel SPE cartridge (e.g., Strata Si-1).[2] Condition
with 6 mL Hexane.

Loading: Load the sample onto the cartridge.
Elution 1 (Hydrocarbons): Elute with 5 mL Hexane. (Discard or save for alkane analysis).
Elution 2 (Wax Esters - TARGET): Elute with 8 mL Hexane:Diethyl Ether (99:1 v/v).

o Note: The 1% ether is critical.[2] Pure hexane may retain long-chain WEs; higher polarity
elutes TAGs.[2]

Elution 3 (TAGs/Polar Lipids): Elute with 10 mL Hexane:Diethyl Ether (90:10 v/v). (Discard).
[2]

Concentration: Evaporate the WE fraction (Elution 2) under Nitrogen at 40°C. Reconstitute in
Isooctane for GC analysis.

Analytical Core: High-Temperature GC-MS

Standard GC columns (max 325°C) cannot elute C38—C50 wax esters without significant

thermal degradation or bleed.[1][2]

Instrumental Parameters

System: GC-MS (Single Quadrupole or Q-TOF).[2]
Column:ZB-5HT or DB-5ht (5% phenyl polycarborane-siloxane).[2]

o Dimensions: 15 m
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0.25 mm ID
0.10 pm film.[2]

o Why: The thin film (0.1 pum) reduces retention time and elution temperature, preventing
thermal cracking of the ester bond.

e Carrier Gas: Helium at 1.5 mL/min (Constant Flow).[1][2]
e Temperature Program:

o Start: 100°C (hold 1 min).

o Ramp: 15°C/min to 380°C.[2]

o Hold: 10 min at 380°C.

e Inlet: Cool-on-Column (COC) or PTV (Programmed Temperature Vaporizer) to avoid
discrimination against high-boiling waxes.[2]

Mass Spectral Identification (The "Senior Scientist"
Insight)

This is the most critical section. You must distinguish Arachidyl Oleate from Oleyl Arachidate.[2]
In Electron lonization (El, 70 eV), wax esters fragment via specific pathways.[1][2]

Mechanism 1: Acylium lon Formation (Diagnostic for Acid)

The C-O bond cleaves, retaining the charge on the carbonyl group.
o Arachidyl Oleate (Acid = Oleic, C18:1):
o Generates [RCO]

at m/z 265 (Oleoyl ion).

o Often accompanied by protonated acid [RCOOH
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at m/z 283.[1][2]
e Oleyl Arachidate (Acid = Arachidic, C20:0):
o Generates [RCO]

at m/z 295 (Arachidoyl ion).

o Protonated acid [RCOOH

]

at m/z 313.[1][2]

Mechanism 2: McLafferty Rearrangement (Diagnostic for
Alcohol)

Hydrogen migration leads to the formation of an alkene radical cation from the alcohol chain.
» Arachidyl Oleate (Alcohol = Arachidyl, C20:0):
o Generates alkene ion [C

H

]

at m/z 280.
e Oleyl Arachidate (Alcohol = Oleyl, C18:1):
o Generates alkene ion [C

H

]

at m/z 252.

Conclusion: To confirm Arachidyl Oleate, look for the m/z 265 (Base Peak) and m/z 280 pair.[1]
If you see m/z 313 and m/z 252, you have the inverse isomer.[1]
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Visualization of Logic and Workflow

The following diagrams illustrate the extraction workflow and the fragmentation logic required
for structural confirmation.

Figure 1: Analytical Workflow for Wax Ester Profiling[5]
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Caption: Step-by-step isolation protocol. Fraction 2 is the critical isolate containing Arachidyl
Oleate.

Figure 2: Mass Spectral Fragmentation Logic (Isomer
Differentiation)
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Target: Arachidyl Oleate (C38)
Acid: Oleic (C18:1) | Alcohol: Arachidyl (C20:0)
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(Electron lonization 70eV)
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Caption: Decision tree for distinguishing Arachidyl Oleate from its isobaric isomer using

diagnostic ions.

Data Interpretation Summary Table

When reviewing the Mass Spectrum, use this table to validate identity.

7/10 Tech Support
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Origin in Arachidyl

lon (m/z) Identity Interpretation
Oleate
Weak intensity (typical
562 M] Molecular lon in WESs).[2] Confirms
C38.
[ PRIMARY
H _ CONFIRMATION.
265 Acylium lon ] ] ]
Indicates Oleic Acid
CO] moiety.
[C
H Secondary
283 Protonated Acid confirmation of Oleic
COOH _
Acid.
]
[ ALCOHOL
H CONFIRMATION.
280 Alkene lon ] )
Indicates Arachidyl
] Alcohol.[1][2]
[C
Non-specific lipid
55 H Hydrocarbon fragment (ignore for

ID).[1][2]

Self-Validation Check:

 If you see m/z 265 but not m/z 280 (and instead see m/z 252), you have Oleyl Oleate (C36)

or a mixed isomer.[1][2]

 If you see m/z 313, the sample is Oleyl Arachidate, not Arachidyl Oleate.[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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